Cas no 1806875-16-0 (2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1806875-16-0
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4914842
• Update Time: 2025-05-26

2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C8H5ClF2N2O/c9-1-6-4(2-12)7(14)5(3-13-6)8(10)11/h3,8H,1H2,(H,13,14)
• InChI Key： BADYQFOPXXFSPO-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C(C(C(F)F)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9

Additional information on 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine

Introduction to 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806875-16-0)

2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806875-16-0, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The unique structural features of this molecule, including the presence of a chloromethyl group, a cyano substituent, a difluoromethyl group, and a hydroxypyridine core, contribute to its potential as a versatile intermediate in the synthesis of novel therapeutic agents.

The compound’s chemical structure is highly intriguing and offers multiple sites for functionalization, making it a valuable building block in drug discovery programs. The chloromethyl moiety, for instance, can participate in nucleophilic addition reactions, allowing for the facile introduction of various pharmacophores. In contrast, the cyano group introduces a polar electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. The difluoromethyl substituent is particularly noteworthy, as fluorinated compounds are frequently incorporated into pharmaceuticals due to their enhanced metabolic stability and improved binding affinity. Finally, the hydroxypyridine core provides a hydrogen bonding site and contributes to the overall solubility and bioavailability of derivatives.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. Pyridine derivatives have shown promise in this regard, with several compounds entering clinical trials for their ability to disrupt key metabolic pathways such as glycolysis and glutaminolysis. The structure of 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine aligns well with this trend, as it combines multiple pharmacophoric elements that could enhance its efficacy as an inhibitor. For example, studies have demonstrated that hydroxypyridine derivatives can interact with metal ions involved in enzyme catalysis, thereby inhibiting their activity. The presence of both electron-withdrawing groups (e.g., cyano) and electron-donating groups (e.g., hydroxyl) allows for fine-tuning of the molecule’s reactivity and binding properties.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are a large family of enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. Small-molecule inhibitors targeting kinases have become mainstays in oncology therapy; however, many existing drugs suffer from issues such as poor selectivity or resistance development. The unique scaffold of 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine may offer an opportunity to overcome these challenges by providing multiple interaction points with kinase active sites. Preliminary computational studies suggest that this compound could bind to the ATP-binding pocket of kinases through its hydroxypyridine moiety while simultaneously engaging other residues with its chloromethyl and cyano groups.

Furthermore, the compound’s fluorinated substituent may enhance its bioavailability by improving lipid solubility while reducing susceptibility to metabolic degradation. This property is particularly important for oral formulations, where rapid absorption and prolonged circulation are desirable. The chloromethyl group also presents an opportunity for further derivatization through reactions such as alkylation or nucleophilic substitution, allowing medicinal chemists to explore a wide range of structural variations without altering the core pharmacophore.

The synthesis of 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806875-16-0) involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key synthetic strategies include nucleophilic addition reactions at the chloromethyl group followed by cyanation at an appropriate position on the pyridine ring. The introduction of the difluoromethyl group typically requires transition-metal-catalyzed cross-coupling reactions or direct fluorination methods under controlled conditions. These synthetic routes have been optimized to ensure high yields and purity, making it feasible to produce sufficient quantities for preclinical studies.

In academic research circles, this compound has been employed as a key intermediate in several innovative drug discovery campaigns. For instance, researchers have utilized it to synthesize analogs targeting protein-protein interactions relevant to inflammatory diseases. By modifying the substituents on the pyridine ring or introducing additional functional groups via cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), scientists have generated libraries of compounds with tailored biological activities. These efforts have led to several promising candidates that exhibit potent inhibition against disease-relevant targets while maintaining good pharmacokinetic profiles.

The growing body of literature on pyridine derivatives underscores their significance in medicinal chemistry. One notable study published in a leading journal demonstrated that hydroxypyridine-based compounds could modulate enzyme activity by stabilizing transition states through hydrogen bonding interactions. This finding aligns with the structural features of 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine, which includes both hydrogen bond donors (hydroxyl) and acceptors (pyridine nitrogen). Such dual functionality is often critical for achieving high affinity and selectivity in drug design.

Another area where this compound shows promise is in antimicrobial applications. With rising concerns about antibiotic resistance, there is an urgent need for novel antimicrobial agents with unique mechanisms of action. Pyridine derivatives have been explored for their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The presence of multiple functional groups in 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine suggests that it could interact with bacterial enzymes or receptors in ways that differ from conventional antibiotics.

The compound’s potential extends beyond therapeutic applications; it also serves as a valuable tool in chemical biology research. By using this molecule as a probe or scaffold for further derivatization, researchers can gain insights into enzyme mechanisms and cellular processes at a molecular level. For example, fluorescently labeled derivatives could be employed to visualize protein interactions or track intracellular localization.

In conclusion,2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806875-16-0) represents an exciting opportunity for innovation in pharmaceutical chemistry and drug discovery programs across multiple therapeutic areas including oncology,kinase inhibition, antimicrobial therapy,and protein-protein interaction modulation among others,leveraging its unique structural features such as: - A reactive chloromethyl group - A polarizing cyano substituent - An electron-deficient difluoromethyl moiety - A hydrogen-bonding capable hydroxypyridine core These attributes make it an ideal candidate for further exploration through both computational modeling and experimental synthesis efforts aimed at developing next-generation therapeutics designed to address unmet medical needs more effectively than existing treatments.